Cas no 2248346-71-4 (2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid
• CAS No: 2248346-71-4
• MF: C₁₄H₁₅FN₂O₄
• MW: 294.278307199478
• CID: 6213021
• PubChem ID: 137940383
• Update Time: 2025-06-11

2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid
• 2248346-71-4
• 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid
• EN300-6510965

• Inchi： 1S/C14H15FN2O4/c1-14(2,3)21-13(20)17-11-10(12(18)19)8-5-4-7(15)6-9(8)16-11/h4-6,16H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： CRTYXEDECPQIOW-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(=O)O)=C(NC(=O)OC(C)(C)C)NC=2C=1

Computed Properties

• Exact Mass: 294.10158513g/mol
• Monoisotopic Mass: 294.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid

Introduction to 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid (CAS No. 2248346-71-4) and Its Emerging Applications in Chemical Biology

2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid, identified by the CAS number 2248346-71-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated indole derivatives, which are well-documented for their diverse biological activities. The presence of a fluoro substituent at the 6-position of the indole ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

The tert-butoxy carbonyl (Boc) group at the amino position serves as a protective moiety, facilitating controlled synthesis and modification of peptide chains or other biomolecules. This protective group is widely employed in peptide chemistry to prevent unwanted side reactions during multi-step synthetic protocols. The combination of these structural elements not only enhances the compound's utility in synthetic chemistry but also opens up possibilities for its application in medicinal chemistry and biopharmaceutical research.

In recent years, fluorinated indole derivatives have been extensively studied for their role in modulating various biological pathways. The fluorine atom's ability to influence electronic properties and binding interactions has made these compounds particularly attractive for developing small-molecule inhibitors and activators. For instance, studies have demonstrated that fluorinated indoles can exhibit potent activity against enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases. The fluoro substituent in 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid is expected to contribute to its binding affinity and selectivity, thereby improving drug efficacy.

The Boc-protected amino group in this compound also plays a crucial role in its synthetic utility. It allows for selective deprotection under mild acidic conditions, enabling the introduction of other functional groups or biomolecules without affecting the integrity of the indole core. This feature makes it an excellent building block for constructing more complex molecules, such as peptidomimetics or enzyme inhibitors. The versatility of this compound has been highlighted in several synthetic strategies aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications, such as fluorination, can impact biological activity. Molecular modeling studies have shown that the fluoro substituent at the 6-position of the indole ring can engage in specific hydrogen bonding interactions with biological targets, thereby increasing binding affinity. Additionally, the electron-withdrawing nature of fluorine can modulate electronic properties, influencing reactivity and pharmacokinetic profiles. These insights have guided the design of more potent derivatives of 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid for targeted therapeutic applications.

The compound's potential extends beyond traditional drug discovery applications. It has been explored as a key intermediate in synthesizing complex natural products and bioactive molecules. For example, researchers have utilized this scaffold to develop novel ligands for receptor binding studies, providing insights into mechanisms of action for various therapeutic classes. Its role as a precursor in peptide synthesis has also been highlighted, particularly in cases where precise control over amino acid sequence is required.

The integration of 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid into high-throughput screening (HTS) platforms has further accelerated its adoption in drug discovery programs. Its well-defined structure and predictable reactivity make it an ideal candidate for large-scale virtual screening and experimental assays. Early results from HTS campaigns have revealed promising hits against various disease-related targets, underscoring its potential as a lead compound or building block.

From a synthetic chemistry perspective, this compound exemplifies the importance of strategic functionalization in designing molecules with enhanced biological activity. The interplay between electronic effects, steric hindrance, and hydrogen bonding interactions has been meticulously optimized through iterative synthetic approaches. These efforts have not only improved yields but also resulted in derivatives with improved pharmacokinetic properties.

The growing interest in fluorinated indoles has also spurred innovation in synthetic methodologies tailored to this class of compounds. New catalytic systems have been developed to facilitate selective fluorination at specific positions within the indole ring, enabling access to previously inaccessible derivatives. Such advancements are crucial for expanding the chemical space available for medicinal chemists working on projects involving 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid.

In conclusion,2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-1H-indole-3-carboxylic acid (CAS No. 2248346-71-4) represents a significant advancement in chemical biology due to its versatile structure and broad applicability across multiple research areas. Its unique combination of structural features makes it an invaluable tool for drug discovery, synthetic chemistry, and biomolecular research. As our understanding of fluorinated indoles continues to evolve, so too will their role in addressing some of the most pressing challenges in medicine and biotechnology.